Cas no 2228453-87-8 (5-(2-cyclopropylphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine
• CAS No: 2228453-87-8
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 6440938
• PubChem ID: 165610617
• Update Time: 2025-05-19

5-(2-cyclopropylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine
• 2228453-87-8
• EN300-1739347

• Inchi： 1S/C12H13N3/c13-12-14-7-11(15-12)10-4-2-1-3-9(10)8-5-6-8/h1-4,7-8H,5-6H2,(H3,13,14,15)
• InChI Key： RIWPNEBNWLXVHD-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine (CAS No. 2228453-87-8)

The compound 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine (CAS No. 2228453-87-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinct imidazole core coupled with a cyclopropylphenyl moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine fits into this narrative due to its ability to interact with specific biological targets. Its amine functional group enhances solubility, a critical factor in bioavailability optimization, a hot topic in drug formulation. This compound’s structure-activity relationship (SAR) is also under scrutiny, as scientists aim to refine its efficacy and reduce off-target effects.

The synthesis of 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine involves multi-step organic reactions, often leveraging cross-coupling methodologies. Its cyclopropyl ring introduces steric constraints, which can influence binding affinity—a key consideration in fragment-based drug design. This aligns with industry efforts to develop next-generation therapeutics with improved selectivity. Computational tools like molecular docking are frequently employed to predict its interactions, reflecting the growing integration of AI in drug discovery.

From a commercial perspective, 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine is cataloged by specialty chemical suppliers, catering to academic and industrial labs. Its CAS No. 2228453-87-8 serves as a unique identifier, ensuring traceability in global databases. Questions like “Where to buy 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine” or “Applications of imidazole derivatives in medicine” are common among researchers, highlighting its relevance in both procurement and application contexts.

Environmental and safety profiles of 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized, mirroring broader industry shifts toward green chemistry and sustainable synthesis. This resonates with public interest in eco-friendly pharmaceuticals, a trending search topic. Additionally, its stability under various pH conditions is often explored, addressing concerns about compound degradation during storage.

In summary, 5-(2-cyclopropylphenyl)-1H-imidazol-2-amine represents a versatile scaffold with untapped potential. Its interplay of aromatic and aliphatic features offers a balanced pharmacokinetic profile, making it a subject of ongoing research. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in the development of novel therapeutic agents.